6-(3-Fluoro-4-hydroxyphenyl)nicotinic acid, 95%
Overview
Description
6-(3-Fluoro-4-hydroxyphenyl)nicotinic acid (6-FHPNA) is a small molecule that has been studied for its potential applications in scientific research. 6-FHPNA is a derivative of nicotinic acid, a member of the vitamin B3 family, and has been found to possess unique biochemical and physiological properties. It has been studied for its ability to modulate the activity of various proteins and enzymes, as well as its potential to serve as a therapeutic agent in the treatment of certain diseases.
Mechanism of Action
The mechanism of action of 6-(3-Fluoro-4-hydroxyphenyl)nicotinic acid, 95% is not fully understood. However, it is believed to act as an agonist of nicotinic acid receptors, resulting in an increase in the activity of certain proteins and enzymes. In addition, it is believed to act as an antagonist of certain proteins and enzymes, resulting in a decrease in their activity. It is also believed to act as an inhibitor of certain enzymes, resulting in a decrease in their activity.
Biochemical and Physiological Effects
6-(3-Fluoro-4-hydroxyphenyl)nicotinic acid, 95% has been found to have various biochemical and physiological effects. It has been found to modulate the activity of various proteins and enzymes, as well as to affect the activity of certain hormones. In addition, it has been found to affect the activity of certain neurotransmitters, as well as to affect the activity of certain cell signaling pathways. It has also been found to affect the activity of certain gene expression pathways.
Advantages and Limitations for Lab Experiments
6-(3-Fluoro-4-hydroxyphenyl)nicotinic acid, 95% has several advantages and limitations for lab experiments. One advantage is that it can be easily synthesized in a relatively short amount of time and yields a high purity product. Additionally, it is relatively inexpensive and can be stored at room temperature. However, it is not water soluble and has a short shelf life.
Future Directions
There are several potential future directions for 6-(3-Fluoro-4-hydroxyphenyl)nicotinic acid, 95% research. One potential direction is to further study its effects on various proteins and enzymes, as well as its effects on various hormones and neurotransmitters. Additionally, further research could be conducted to determine its effects on various cell signaling pathways and gene expression pathways. Additionally, further research could be conducted to explore its potential therapeutic applications, such as its potential to serve as a therapeutic agent in the treatment of certain diseases. Finally, further research could be conducted to explore its potential applications in drug development and drug delivery.
Synthesis Methods
6-(3-Fluoro-4-hydroxyphenyl)nicotinic acid, 95% can be synthesized through a multi-step synthesis process. The first step involves the reaction of 3-fluoro-4-hydroxybenzaldehyde with nicotinic acid, resulting in the formation of 6-(3-fluoro-4-hydroxyphenyl)nicotinic acid. The second step involves the formation of the 6-(3-Fluoro-4-hydroxyphenyl)nicotinic acid, 95% ester, which is formed by reacting the acid with an alcohol. Finally, the ester is hydrolyzed to form 6-(3-Fluoro-4-hydroxyphenyl)nicotinic acid, 95%. This synthesis process can be completed in a relatively short amount of time and yields a high purity product.
Scientific Research Applications
6-(3-Fluoro-4-hydroxyphenyl)nicotinic acid, 95% has been studied for its potential applications in scientific research. It has been used to modulate the activity of various proteins and enzymes, as well as to study the effects of certain drugs on cellular processes. In addition, it has been used to study the effects of certain drugs on the central nervous system. It has also been used to study the effects of certain drugs on cancer cells, as well as to study the effects of certain drugs on the immune system.
properties
IUPAC Name |
6-(3-fluoro-4-hydroxyphenyl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8FNO3/c13-9-5-7(2-4-11(9)15)10-3-1-8(6-14-10)12(16)17/h1-6,15H,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFDIPQZBTYSSJE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=NC=C(C=C2)C(=O)O)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10695623 |
Source
|
| Record name | 6-(3-Fluoro-4-oxocyclohexa-2,5-dien-1-ylidene)-1,6-dihydropyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10695623 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(3-Fluoro-4-hydroxyphenyl)nicotinic acid | |
CAS RN |
1261911-86-7 |
Source
|
| Record name | 6-(3-Fluoro-4-oxocyclohexa-2,5-dien-1-ylidene)-1,6-dihydropyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10695623 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
